Cas no 2228912-64-7 (1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methyl-N-methylcyclopropan-1-amine)

• Product Name: 1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methyl-N-methylcyclopropan-1-amine
• CAS No: 2228912-64-7
• MF: C₁₀H₁₆ClN₃
• MW: 213.707140922546
• CID: 5762285
• PubChem ID: 165650325
• Update Time: 2025-05-20

1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methyl-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-[(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methyl]-N-methylcyclopropan-1-amine
• 2228912-64-7
• EN300-1978571
• 1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methyl-N-methylcyclopropan-1-amine

• Inchi： 1S/C10H16ClN3/c1-7-8(9(11)14(3)13-7)6-10(12-2)4-5-10/h12H,4-6H2,1-3H3
• InChI Key： MFVGWDUQDDTPFC-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C)=NN1C)CC1(CC1)NC

Computed Properties

• Exact Mass: 213.1032752g/mol
• Monoisotopic Mass: 213.1032752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.8Ų

Additional information on 1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methyl-N-methylcyclopropan-1-amine

Chemical Compound CAS No 2228912-64-7: 1-(5-Chloro-1,3-Dimethyl-1H-Pyrazol-4-Yl)methyl-N-Methylcyclopropan-1-Amine

The compound 1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methyl-N-methylcyclopropan-1-amine, identified by the CAS registry number 2228912-64-7, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrazole ring with a cyclopropane moiety, both of which are known for their distinct chemical properties and reactivity.

The pyrazole ring in this compound is substituted at the 5-position with a chlorine atom and at the 1 and 3 positions with methyl groups. This substitution pattern not only enhances the stability of the pyrazole ring but also introduces electronic effects that can influence the reactivity of the molecule in different chemical environments. The cyclopropane group attached to the pyrazole ring adds another layer of complexity to the molecule, as cyclopropane rings are known for their strained geometry and unique reactivity in organic reactions.

Recent studies have highlighted the potential of this compound in drug discovery and development. The combination of a pyrazole ring and a cyclopropane group makes it an attractive candidate for designing bioactive molecules with specific pharmacological properties. For instance, the chlorine substituent on the pyrazole ring can act as an electron-withdrawing group, which may enhance the molecule's ability to interact with biological targets such as enzymes or receptors.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution, cyclization, and alkylation reactions. The synthesis typically begins with the preparation of the pyrazole ring system, followed by functionalization at specific positions to introduce substituents like chlorine and methyl groups. The final step involves attaching the cyclopropane moiety to complete the structure.

From an analytical standpoint, this compound has been studied using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry). These studies have provided insights into its molecular structure, stability, and reactivity under different conditions. For example, NMR analysis has revealed details about the spatial arrangement of atoms within the molecule, while MS has helped in determining its molecular weight and fragmentation patterns.

One of the most promising applications of this compound lies in its potential as a building block for more complex molecules in organic synthesis. Its unique structure allows for further functionalization at various positions, enabling chemists to design molecules with tailored properties for specific applications. For instance, modifications to the pyrazole or cyclopropane groups can lead to derivatives with enhanced bioavailability or selectivity towards particular biological targets.

In conclusion, CAS No 2228912-64-7, or 1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methyl-N-methylcyclopropan-1-amine, represents a significant advancement in organic chemistry due to its versatile structure and potential applications in drug discovery and synthetic chemistry. As research continues to explore its properties and possibilities, this compound is poised to play a crucial role in developing innovative solutions across various scientific disciplines.